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An In-depth Technical Guide on the Formation of Nitrogen Dioxide in the Silver-Nitric Acid
Reaction

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the chemical reaction between
silver (Ag) and nitric acid (HNOs), with a specific focus on the formation of nitrogen dioxide
(NO2). This reaction is a classic example of metal-acid chemistry and serves as a fundamental
process in various fields, including precious metal refining, synthesis of silver-based reagents,
and analytical chemistry. Understanding the underlying mechanisms and controlling factors is
critical for optimizing reaction conditions, ensuring safety, and achieving desired product yields.

Core Chemical Principles

The reaction between silver and nitric acid is an oxidation-reduction (redox) process. Silver
metal is oxidized to silver ions (Ag*), while the nitrogen in nitric acid is reduced. The specific
reduction product of nitric acid is highly dependent on the acid's concentration and the reaction
temperature.

o With Concentrated Nitric Acid: When silver reacts with hot, concentrated nitric acid, nitrogen
dioxide (NO3) is the primary nitrogen oxide formed. Silver is oxidized from an oxidation state
of 0 to +1, and nitrogen is reduced from +5 in the nitrate ion (NOs~) to +4 in nitrogen dioxide.
[1][2] The overall balanced chemical equation is:
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Ag(s) + 2HNOs(conc) — AgNOs(aq) + NO2(g) + H20(D[3][4]

» With Dilute Nitric Acid: In contrast, the reaction with cold or dilute nitric acid predominantly
yields nitric oxide (NO) gas.[5] The balanced equation for this reaction is:

3Ag(s) + 4HNOs(dil) — 3AgNOs(aqg) + NO(g) + 2H20())

It is important to note that the nitric oxide produced can subsequently react with atmospheric
oxygen to form nitrogen dioxide, which is observed as a reddish-brown gas above the
reaction mixture.[6]

2NO(g) + O2(g) — 2NO2(9)

Reaction Pathways

The concentration of nitric acid is the pivotal factor that dictates the reaction pathway and the
resulting nitrogen oxide product. The diagram below illustrates this relationship.

Fig. 1: Reaction Pathways of Silver with Nitric Acid
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Fig. 1: Reaction Pathways of Silver with Nitric Acid

Quantitative Analysis of Reaction Kinetics

The rate of silver dissolution and, consequently, the formation of nitrogen dioxide is influenced

by several key parameters. Kinetic studies have provided valuable quantitative data to

understand and model this reaction.

Factors Influencing Reaction Rate

Nitric Acid Concentration: The reaction rate increases with nitric acid concentration up to a
certain point. Studies have shown that the dissolution rate is accelerated with acid
concentrations less than 10 mol/L, while concentrations greater than 10 mol/L can lead to a
decrease in the rate.[7] The reaction order with respect to nitric acid is two at low
concentrations and one for concentrations above 4 M.[1]

Temperature: As with most chemical reactions, an increase in temperature significantly
increases the rate of silver dissolution.[8] The reaction is often heated to achieve a
reasonable rate.[5][9]

Surface Area: Increasing the surface area of the silver metal (e.g., by using powder or small
shot instead of a solid ingot) accelerates the reaction.[10]

Stirring Speed: Agitation of the reaction mixture enhances the dissolution rate, particularly at
lower stirring speeds.[8]

Data Presentation

The following tables summarize key quantitative data derived from kinetic studies of the silver-

nitric acid reaction.

Table 1: Kinetic Parameters for Silver Dissolution in Nitric Acid
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Parameter Value Conditions |/ Notes Source(s)

o 12.1 kcal/mol (~50.6 For pure silver
Activation Energy (Ea) ] ) [1]
kJ/mol) dissolution.

Reaction controlled by
57.66 kJ/mol _ [8]
surface reaction.

For Ag-Auo.oa-Cuo.10

33.95 kJ/mol [7]
alloy.
68.87 kJ/mol For Ag-Cuo.23 alloy. [7]
) Low HNOs
Reaction Order (re: )
2.0 concentrations (< 4 [1]
HNO:s)
M).
High HNOs
1.0 concentrations (> 4 [1]
M).

Concentration for
) ] maximum dissolution
Optimal Concentration  ~10 mol/L [21[7]
rate. Rate decreases

above this value.

Experimental Protocols

This section outlines detailed methodologies for conducting and analyzing the reaction
between silver and nitric acid in a controlled laboratory setting.

Safety Precaution: The reaction of silver with concentrated nitric acid produces nitrogen dioxide
(NO2), a highly toxic and corrosive gas.[6] All procedures must be performed in a properly
functioning chemical fume hood. Appropriate personal protective equipment (PPE), including
safety goggles, a lab coat, and acid-resistant gloves, must be worn at all times.

Protocol 1: Synthesis of Silver Nitrate with NO:z
Generation

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.semanticscholar.org/paper/Kinetics-of-the-dissolution-of-pure-silver-and-in-Martinez-Segarra/5c513bb196a0535169acce8bb1a2ff420ba149ea
https://www.researchgate.net/publication/243803552_Kinetic_Investigation_of_Reaction_Between_Metallic_Silver_and_Nitric_Acid_Solutions
https://www.jmst.org/CN/abstract/abstract7937.shtml
https://www.jmst.org/CN/abstract/abstract7937.shtml
https://www.semanticscholar.org/paper/Kinetics-of-the-dissolution-of-pure-silver-and-in-Martinez-Segarra/5c513bb196a0535169acce8bb1a2ff420ba149ea
https://www.semanticscholar.org/paper/Kinetics-of-the-dissolution-of-pure-silver-and-in-Martinez-Segarra/5c513bb196a0535169acce8bb1a2ff420ba149ea
https://www.scribd.com/document/377460260/Kinetics-of-Silver-Dissolution-in-Nitric-Acid
https://www.jmst.org/CN/abstract/abstract7937.shtml
https://m.youtube.com/watch?v=d6hPgGV_qAg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Objective: To synthesize silver nitrate from metallic silver using concentrated nitric acid,
observing the generation of nitrogen dioxide.

Materials:

Pure silver (e.g., 1 troy ounce coin, shot, or powder)

o Concentrated nitric acid (~68-70%, ~15.8 M)

e Deionized water

e 250 mL beaker or flask

e Hot plate with stirring capability

e Glass stir rod

o Graduated cylinders

Procedure:

Weigh a known mass of pure silver (e.g., 10.0 g) and place it into the 250 mL beaker.

« Inside a fume hood, carefully measure the stoichiometric amount of concentrated nitric acid.
For the reaction Ag + 2HNOs — AgNOs + NO:z + H20, approximately 1.2 mL of concentrated
HNOs is needed per gram of silver. An excess of acid (e.g., 2.5 M excess) is recommended
to ensure complete reaction.[5] For 10.0 g of silver, use approximately 15-20 mL of
concentrated HNO:s.

o Slowly add the nitric acid to the beaker containing the silver.

o Place the beaker on a hot plate and begin gentle heating and stirring. The reaction is very
slow at room temperature.[5]

» As the temperature increases, the reaction will become more vigorous, with bubbling and the
evolution of a reddish-brown gas (NO2).[9]
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e Maintain gentle heat until all the silver has dissolved. If silver nitrate crystals precipitate and
block the reaction, a small amount of deionized water can be added to redissolve them.[5]

e Once the reaction is complete, turn off the heat and allow the solution to cool. The resulting
solution is aqueous silver nitrate mixed with any excess nitric acid.

Protocol 2: Quantification of Reactants and Products

Objective: To quantify the concentration of the final silver nitrate product and any remaining
nitric acid.

Methodology: Titration (based on thermometric or potentiometric methods).[11]
A. Silver Nitrate Quantification (Precipitation Titration):

o Accurately pipette a small aliquot (e.g., 1.0 mL) of the final reaction solution into a titration
vessel.

¢ Dilute the aliquot with a known volume of deionized water (e.g., to 25 mL).

o Titrate the diluted solution with a standardized solution of sodium chloride (NacCl, e.g., 0.1
M).

e The reaction AgNOs(aq) + NaCl(aq) — AgCI(s) + NaNOs(aq) will proceed.

e The endpoint is detected when all Ag* ions have precipitated as AgClI. This can be
determined using a silver-ion selective electrode (potentiometry) or by a change in
temperature (thermometric titration).

o Calculate the concentration of AgQNOs in the original solution based on the volume and
concentration of the NaCl titrant used.

B. Nitric Acid Quantification (Acid-Base Titration):

o Accurately pipette a separate aliquot (e.g., 5.0 mL) of the final reaction solution into a
titration vessel.

¢ Dilute with deionized water.
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« Titrate the solution with a standardized solution of sodium hydroxide (NaOH, e.g., 0.1 M).

e The endpoint corresponds to the neutralization of the excess nitric acid and can be detected
using a pH electrode or a suitable indicator.

e Calculate the concentration of the unreacted HNOs.

Experimental Workflow Visualization

The following diagram outlines a typical workflow for the synthesis and analysis of the silver-
nitric acid reaction products.
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Fig. 2: Experimental Workflow for Ag + HNOs Reaction
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Fig. 2: Experimental Workflow for Ag + HNOs Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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